Cas no 1784940-84-6 (methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethyl})amine)

• Product Name: methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethyl})amine
• CAS No: 1784940-84-6
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6507827
• PubChem ID: 84132071
• Update Time: 2025-06-30

methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethyl})amine
• 1784940-84-6
• EN300-1728353
• methyl({2-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]ethyl})amine

• Inchi： 1S/C12H21N3O/c1-13-6-3-11-9-15(2)14-12(11)10-4-7-16-8-5-10/h9-10,13H,3-8H2,1-2H3
• InChI Key： HDNFUPGUEZGZRX-UHFFFAOYSA-N
• SMILES： O1CCC(C2C(=CN(C)N=2)CCNC)CC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 39.1Ų

Additional information on methyl({2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylethyl})amine

Professional Introduction of Methyl({2-1-Methyl-3-(Oxan-4-Yl)-1H-Pyrazol-4-Ylethyl})Amine (CAS No. 1784940-84-6)

The compound Methyl({2-1-Methyl-3-(Oxan-4-Yl)-1H-Pyrazol-4-Ylethyl})Amine, identified by the CAS registry number 1784940-84-6, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically featuring a methyl group attached to a pyrazole ring system, which is further substituted with an oxane (tetrahydropyran) moiety. The unique combination of these functional groups makes it a versatile molecule with promising properties in drug design, material science, and catalysis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. Researchers have demonstrated that the pyrazole ring, a key structural element in this molecule, can be readily functionalized to introduce diverse substituents, thereby expanding its applicability. For instance, studies published in the Journal of Medicinal Chemistry highlight the role of such compounds in targeting specific biological pathways, such as kinase inhibitors and GPCR modulators.

The presence of the oxane ring introduces additional flexibility and stability to the molecule, enhancing its pharmacokinetic properties. This feature has been exploited in drug delivery systems, where the compound serves as a carrier for hydrophobic drugs. Furthermore, computational studies using molecular docking techniques have revealed that this compound exhibits favorable binding affinities towards several therapeutic targets, including enzymes involved in inflammation and neurodegenerative diseases.

In terms of industrial applications, the synthesis of Methyl({2-1-Methyl-3-(Oxan-4-Yl)-1H-Pyrazol-4-Ylethyl})Amine has been optimized for scalability, making it suitable for large-scale production. The use of green chemistry principles in its synthesis has also been reported, reducing environmental impact and aligning with sustainable development goals.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of this compound. These methods provide high-resolution data that aid in quality control during manufacturing processes. Additionally, thermal analysis has shown that this compound exhibits good thermal stability up to 200°C, making it suitable for high-temperature applications.

Recent research has also explored the use of this compound as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in certain reactions has been documented in several high-profile journals, underscoring its value in organic synthesis. Moreover, its role as a catalyst in transition metal-mediated reactions has been investigated, revealing potential applications in homogeneous catalysis.

In conclusion, Methyl({2-1-Methyl-3-(Oxan-4-Yl)-1H-Pyrazol-4-Ylethyl})Amine (CAS No. 1784940-84-6) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for both academic research and industrial development.